Cas no 101238-54-4 (Benzeneacetonitrile, a-(1-methylethyl)-a-[3-[methyl(2-phenylethyl)amino]propyl]-,monohydrochloride, (aS)- (9CI))

• Product Name: Benzeneacetonitrile, a-(1-methylethyl)-a-[3-[methyl(2-phenylethyl)amino]propyl]-,monohydrochloride, (aS)- (9CI)
• CAS No: 101238-54-4
• MF: C₂₃H₃₁ClN₂
• MW: 370.958645105362
• CID: 154504
• PubChem ID: 180949
• Update Time: 2025-04-19

Benzeneacetonitrile, a-(1-methylethyl)-a-[3-[methyl(2-phenylethyl)amino]propyl]-,monohydrochloride, (aS)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzeneacetonitrile, a-(1-methylethyl)-a-[3-[methyl(2-phenylethyl)amino]propyl]-,monohydrochloride, (aS)- (9CI)
• (2S)-5-[methyl(2-phenylethyl)amino]-2-phenyl-2-propan-2-ylpentanenitrile,hydrochloride
• Benzeneacetonitrile,a-(1-methylethyl)-a-[3-[methyl(2-phenylethyl)amino]propyl]-,monohydrochloride, (S)-
• Levemopamil hydrochloride
• Levemopamil HCl
• DTXSID00143805
• BENZENEACETONITRILE, .ALPHA.-(1-METHYLETHYL)-.ALPHA.-(3-(METHYL(2-PHENYLETHYL)AMINO)PROPYL)-, MONOHYDROCHLORIDE, (.ALPHA.S)-
• CS-0062763
• BENZENEACETONITRILE, .ALPHA.-(1-METHYLETHYL)-.ALPHA.-(3-(METHYL(2-PHENYLETHYL)AMINO)PROPYL)-, MONOHYDROCHLORIDE, (S)-
• UNII-8PZ0RTT0S1
• AKOS040747063
• 101238-54-4
• HY-113643
• SCHEMBL8668419
• Benzeneacetonitrile, alpha-(1-methylethyl)-alpha-(3-(methyl(2-phenylethyl)amino)propyl)-, monohydrochloride, (S)-
• (2S)-5-[methyl(2-phenylethyl)amino]-2-phenyl-2-propan-2-ylpentanenitrile;hydrochloride
• EMOPAMIL HYDROCHLORIDE, (S)-
• Levemopamil (hydrochloride)
• Levoemopamil Hydrochlorid
• 8PZ0RTT0S1

• Inchi： 1S/C23H30N2.ClH/c1-20(2)23(19-24,22-13-8-5-9-14-22)16-10-17-25(3)18-15-21-11-6-4-7-12-21;/h4-9,11-14,20H,10,15-18H2,1-3H3;1H/t23-;/m0./s1
• InChI Key： OBAQQQOVZUCKMH-BQAIUKQQSA-N
• SMILES： Cl.N(C)(CCC1C=CC=CC=1)CCC[C@@](C#N)(C1C=CC=CC=1)C(C)C

Computed Properties

• Exact Mass: 370.21783
• Monoisotopic Mass: 370.218
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 9
• Complexity: 409
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27Ų

Experimental Properties

• Boiling Point: 485.8°C at 760 mmHg
• Flash Point: 201.1°C
• PSA: 27.03
• LogP: 5.86068